Cas no 56709-70-7 (Methyl 3-bromo-5-methoxybenzoate)

• Product Name: Methyl 3-bromo-5-methoxybenzoate
• CAS No: 56709-70-7
• MF: C₉H₉BrO₃
• MW: 245.069962263107
• CID: 367408
• PubChem ID: 15618226
• Update Time: 2025-04-19

Methyl 3-bromo-5-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-5-methoxybenzoate
• Benzoic acid,3-bromo-5-methoxy-, methyl ester
• METHYL-3-BROMO-5-METHOXY BENZOATE
• 3-Bromo-5-methoxybenzoic acid methyl ester
• 56709-70-7
• DTXSID70575795
• 3-bromo-5-methoxy-benzoic acid methyl ester
• Benzoic acid, 3-bromo-5-methoxy-, methyl ester
• AKOS015888446
• BS-29019
• Methyl 3-bromo-5-methoxy-benzoate
• A8109
• MFCD11042779
• AC-32100
• Methyl3-bromo-5-methoxybenzoate
• CS-0193203
• RVXGLLDVLYTBGN-UHFFFAOYSA-N
• SCHEMBL1188442

• MDL： MFCD11042779
• Inchi： 1S/C9H9BrO3/c1-12-8-4-6(9(11)13-2)3-7(10)5-8/h3-5H,1-2H3
• InChI Key： RVXGLLDVLYTBGN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C(=O)OC)C=1)OC

Computed Properties

• Exact Mass: 257.98913
• Monoisotopic Mass: 243.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.462
• Melting Point: Not available
• Boiling Point: 288 ºC
• Flash Point: 128 ºC
• Refractive Index: 1.532
• PSA: 35.53
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Methyl 3-bromo-5-methoxybenzoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives